Cas no 1337675-10-1 (3-(2,4,5-trimethylphenyl)methylpyrrolidine)

• Product Name: 3-(2,4,5-trimethylphenyl)methylpyrrolidine
• CAS No: 1337675-10-1
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6121754
• PubChem ID: 83532224
• Update Time: 2025-10-28

3-(2,4,5-trimethylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trimethylphenyl)methylpyrrolidine
• EN300-1858382
• 3-[(2,4,5-trimethylphenyl)methyl]pyrrolidine
• 1337675-10-1

• Inchi： 1S/C14H21N/c1-10-6-12(3)14(7-11(10)2)8-13-4-5-15-9-13/h6-7,13,15H,4-5,8-9H2,1-3H3
• InChI Key： NQHBFQZVWGSGOB-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=C(C)C(C)=CC=2C)C1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(2,4,5-trimethylphenyl)methylpyrrolidine

Introduction to 3-(2,4,5-trimethylphenyl)methylpyrrolidine (CAS No. 1337675-10-1)

3-(2,4,5-trimethylphenyl)methylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1337675-10-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a bulky 2,4,5-trimethylphenyl group appended to the pyrrolidine core introduces unique steric and electronic properties, making this molecule a subject of intense study for its pharmacological profile.

The 2,4,5-trimethylphenyl moiety is a key structural feature that influences the compound's solubility, metabolic stability, and interaction with biological targets. This aromatic group provides a hydrophobic surface that can enhance binding affinity to specific enzymes or receptors. In recent years, the exploration of such substituted pyrrolidine compounds has been driven by their potential as scaffolds for novel therapeutic agents. The combination of the pyrrolidine ring and the trimethylbenzene derivative creates a molecular framework that is both rigid and flexible, allowing for structural modifications that fine-tune biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-(2,4,5-trimethylphenyl)methylpyrrolidine with high precision. Molecular docking studies have revealed that this compound exhibits promising interactions with various protein targets, including enzymes involved in metabolic pathways and signaling cascades relevant to neurological disorders. The trimethylphenyl group's ability to engage in π-stacking interactions further enhances its potential as a drug candidate by stabilizing protein-ligand complexes.

In the realm of medicinal chemistry, the synthesis of 3-(2,4,5-trimethylphenyl)methylpyrrolidine has been optimized through multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolidine-polyaromatic system efficiently. These synthetic approaches not only improve yield but also allow for easy functionalization at multiple sites, enabling the generation of a library of analogs for structure-activity relationship (SAR) studies.

The pharmacological evaluation of 3-(2,4,5-trimethylphenyl)methylpyrrolidine has shown intriguing results in preclinical models. Initial studies suggest that this compound may possess neuroprotective properties by modulating glutamate receptor activity and reducing oxidative stress. The unique spatial arrangement of substituents in its structure may contribute to its ability to interact with multiple targets simultaneously, a phenomenon known as polypharmacicity. Such multifunctional interactions are increasingly recognized as a key strategy in developing drugs with enhanced therapeutic efficacy and reduced side effects.

Furthermore, the chemical stability of 3-(2,4,5-trimethylphenyl)methylpyrrolidine under various conditions has been thoroughly investigated. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been utilized to assess its purity and degradation pathways. These studies are crucial for understanding how the compound behaves in different environments, including during storage and formulation into drug products.

The potential applications of 3-(2,4,5-trimethylphenyl)methylpyrrolidine extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and specialty chemicals where its structural motifs could provide novel solutions for crop protection or material science applications. The compound's resistance to environmental degradation makes it an attractive candidate for formulations designed to withstand harsh conditions.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for derivatives of 3-(2,4,5-trimethylphenyl)methylpyrrolidine. The integration of artificial intelligence (AI) into drug discovery processes is particularly promising for identifying new analogs with optimized properties. AI-driven virtual screening can rapidly sift through vast chemical libraries to pinpoint candidates with high binding affinity and favorable pharmacokinetic profiles.

The regulatory landscape for novel compounds like 3-(2,4,5-trimethylphenyl)methylpyrrolidine is evolving to accommodate innovative therapeutic approaches. Regulatory agencies are increasingly focused on expedited pathways for drugs targeting unmet medical needs. This shift has created a favorable environment for early-stage research into compounds such as this one, which show promise in addressing complex diseases through novel mechanisms.

In conclusion,3-(2,4,5-trimethylphenyl)methylpyrrolidine (CAS No. 1337675-10-1) represents a compelling example of how structural innovation can lead to discoveries with significant therapeutic potential. Its unique combination of chemical features positions it as a valuable tool for both academic research and industrial development. As our understanding of biological systems continues to grow,this compound and its derivatives will undoubtedly play an important role in shaping the future of medicine.